Cas no 2094291-01-5 (N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide)

• Product Name: N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide
• CAS No: 2094291-01-5
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 6615044
• PubChem ID: 126835767
• Update Time: 2025-05-20

N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7521829
• Z2568771992
• N-(3,3,3-trifluoro-2-morpholin-4-ylpropyl)prop-2-enamide
• AKOS033945500
• N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide
• 2094291-01-5

• Inchi： 1S/C10H15F3N2O2/c1-2-9(16)14-7-8(10(11,12)13)15-3-5-17-6-4-15/h2,8H,1,3-7H2,(H,14,16)
• InChI Key： LYJGFNARNMCRQN-UHFFFAOYSA-N
• SMILES： FC(C(CNC(C=C)=O)N1CCOCC1)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide

Research Briefing on N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide (CAS: 2094291-01-5)

N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide (CAS: 2094291-01-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethyl and morpholine moieties, exhibits potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in targeting specific enzymes or pathways involved in disease mechanisms.

The synthesis of N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide involves multi-step organic reactions, including the introduction of the trifluoromethyl group and the morpholine ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have employed techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize its structure and ensure its chemical integrity.

Preliminary biological studies have revealed that N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide exhibits promising activity against certain protein targets, including kinases and proteases. Its unique chemical structure allows for selective binding and modulation of these targets, which are often implicated in cancer, inflammatory diseases, and neurological disorders. For instance, recent in vitro assays demonstrated its inhibitory effects on a specific kinase pathway, suggesting potential applications in oncology.

Further research is underway to explore the pharmacokinetic and pharmacodynamic properties of this compound. Early-stage in vivo studies have shown favorable bioavailability and tissue distribution, although challenges such as metabolic stability and toxicity profiles remain to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives or analogs with optimized properties.

In conclusion, N-[3,3,3-trifluoro-2-(morpholin-4-yl)propyl]prop-2-enamide (CAS: 2094291-01-5) represents a promising candidate in the realm of drug discovery. Its synthetic accessibility, coupled with its biological activity, positions it as a valuable tool for further exploration in chemical biology and therapeutic development. Future studies should focus on elucidating its mechanism of action and expanding its potential applications in treating complex diseases.